Cas no 2229333-67-7 (methyl 4-methoxy-3-2-(methylamino)propan-2-ylbenzoate)

• Product Name: methyl 4-methoxy-3-2-(methylamino)propan-2-ylbenzoate
• CAS No: 2229333-67-7
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6376671
• PubChem ID: 165760195
• Update Time: 2025-10-30

methyl 4-methoxy-3-2-(methylamino)propan-2-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxy-3-2-(methylamino)propan-2-ylbenzoate
• methyl 4-methoxy-3-[2-(methylamino)propan-2-yl]benzoate
• 2229333-67-7
• EN300-1763228

• Inchi： 1S/C13H19NO3/c1-13(2,14-3)10-8-9(12(15)17-5)6-7-11(10)16-4/h6-8,14H,1-5H3
• InChI Key： IABMWHUXAZFRHA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1C(C)(C)NC

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 4-methoxy-3-2-(methylamino)propan-2-ylbenzoate

Exploring Methyl 4-Methoxy-3-(2-(Methylamino)propan-2-yl)benzoate (CAS No. 2229333-67-7): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, methyl 4-methoxy-3-(2-(methylamino)propan-2-yl)benzoate (CAS No. 2229333-67-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its ester and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular framework, which includes a benzoate core and a methylamino side chain, offers opportunities for derivatization, making it valuable in drug discovery and material science.

The growing interest in CAS 2229333-67-7 aligns with broader trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methods to produce such compounds, reducing reliance on hazardous reagents. For instance, recent studies highlight the use of biocatalysts or microwave-assisted synthesis to optimize the yield of methyl 4-methoxy-3-(2-(methylamino)propan-2-yl)benzoate, addressing both efficiency and environmental concerns. These advancements resonate with the industry's shift toward circular economy principles.

From a pharmacological perspective, the methylamino moiety in this compound suggests potential bioactivity, particularly in central nervous system (CNS) targeting molecules. Its structural similarity to known neurotransmitter modulators has prompted investigations into its role in neurological disorders, such as Parkinson's or Alzheimer's disease. However, rigorous in vitro and in vivo studies are still needed to validate these hypotheses.

Another area of exploration is the compound's utility in agrochemicals. The methoxy and ester groups may enhance the bioavailability of pesticides or herbicides, a topic frequently searched by agricultural researchers. Innovations in crop protection chemicals often leverage such derivatives to improve resistance management and environmental safety.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing methyl 4-methoxy-3-(2-(methylamino)propan-2-yl)benzoate. Purity and stability assessments are essential, especially when the compound is used in high-throughput screening or combinatorial chemistry. These methods ensure reproducibility, a key concern for industrial-scale applications.

In summary, CAS 2229333-67-7 represents a multifaceted compound with promising applications across pharmaceuticals, agriculture, and material science. Its adaptability to modern synthetic strategies and alignment with sustainability goals make it a compelling subject for ongoing research. As the scientific community continues to uncover its potential, this compound may soon play a pivotal role in addressing global challenges in health and technology.